Cas no 2178770-95-9 (1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2178770-95-9
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5804298
• PubChem ID: 121184843
• Update Time: 2025-10-28

1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(1-methyl-1H-pyrazol-3-yl)-1-(methylsulfonyl)-
• 1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• AKOS032739440
• 2178770-95-9
• 3-(1-methyl-1H-pyrazol-3-yl)-1-(methylsulfonyl)piperidine
• 3-(1-methylpyrazol-3-yl)-1-methylsulfonylpiperidine
• F6543-1669

• Inchi： 1S/C10H17N3O2S/c1-12-7-5-10(11-12)9-4-3-6-13(8-9)16(2,14)15/h5,7,9H,3-4,6,8H2,1-2H3
• InChI Key： XQAQRPNTAMMBSW-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 406.5±55.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on 1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine

1-Methanesulfonyl-3-(1-Methyl-1H-Pyrazol-3-Yl)Piperidine: A Comprehensive Overview

1-Methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine, also known by its CAS number CAS No. 2178770-95-9, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine consists of a piperidine ring, which is a six-membered cyclic amine, substituted with a methanesulfonyl group and a 1-methylpyrazole moiety. The combination of these groups imparts the compound with unique chemical properties, including enhanced stability and bioavailability. The methanesulfonyl group, in particular, is known for its ability to improve the solubility and absorption characteristics of the molecule, making it more amenable for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining product quality. These developments underscore the compound's feasibility for large-scale production, which is essential for its potential commercialization.

The pharmacological profile of 1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine has been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, the compound has shown potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Additionally, it exhibits antioxidant properties, which may be attributed to its ability to scavenge reactive oxygen species (ROS) and enhance cellular antioxidant defenses.

One of the most promising applications of this compound lies in its potential as a therapeutic agent for neurodegenerative diseases. Recent research has revealed that 1-methanesulfonyl-3-(1-methyl-1H-pyrazol-3-y)piperidine can protect against neuronal damage caused by oxidative stress and inflammation. In animal models of Alzheimer's disease, the compound significantly reduced amyloid-beta deposition and improved cognitive function. These findings suggest that it may serve as a novel candidate for treating neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been explored for its role in drug delivery systems. Its structural versatility allows for the incorporation of various functional groups, enabling the development of targeted drug delivery vehicles. For example, researchers have investigated its use as a carrier for anti-cancer drugs, where it demonstrated enhanced drug loading capacity and controlled release profiles.

The safety profile of CAS No. 2178770-95-9 has been evaluated through acute and chronic toxicity studies. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. This favorable safety profile further supports its potential for clinical translation.

In conclusion, 1-methanesulfonyl-3-(1-methyl-pyrazole-piperidine) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery efforts.